9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine

• IUPAC Name: 9-methyl-6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]purine
• InChI: InChI=1S/C16H20N8S/c1-11-8-17-16(25-3)21-13(11)23-4-6-24(7-5-23)15-12-14(18-9-19-15)22(2)10-20-12/h8-10H,4-7H2,1-3H3
• InChI Key: FIMDMGKLFQICFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=NC4=C3N=CN4C)SC
• Molecular Formula: C16H20N8S
• Molecular Weight: 356.5 g/mol
• CAS No.: 2640934-39-8

Description

9-Methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine is a purine derivative featuring a 9-methyl substitution on the purine core and a piperazine linker connected to a substituted pyrimidine moiety. This structure combines a purine scaffold—a privileged structure in medicinal chemistry—with a pyrimidine-piperazine system, which is often employed to modulate pharmacokinetic properties such as solubility and bioavailability. The methylsulfanyl group at the 2-position of the pyrimidine ring may enhance lipophilicity and influence receptor binding, while the piperazine linker provides conformational flexibility for target engagement .

The synthesis of such compounds typically involves coupling piperazine derivatives to purine precursors via nucleophilic substitution or palladium-catalyzed cross-coupling reactions .

Biological Activity

The compound 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine is a synthetic organic molecule that has garnered interest in pharmacological research due to its potential biological activities. This article provides a comprehensive review of its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C15H18N8S
• CAS Number : 2549024-28-2
• Molecular Weight : 350.43 g/mol

The structure includes a purine base modified with a methyl group and a piperazine moiety linked to a pyrimidine derivative, which may influence its biological interactions.

The biological activity of 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine is primarily attributed to its interaction with various receptors and enzymes in the body. It has been shown to act on:

• G Protein-Coupled Receptors (GPCRs) : The compound may modulate GPCR signaling pathways, which are crucial for numerous physiological processes, including metabolism and neurotransmission.
• Enzyme Inhibition : Preliminary studies suggest that it could inhibit specific enzymes involved in metabolic pathways, potentially impacting glucose metabolism and insulin sensitivity.

Pharmacological Effects

Research indicates several pharmacological effects associated with this compound:

• Antidiabetic Activity : Studies have shown that derivatives similar to this compound can enhance insulin secretion and improve glucose tolerance in animal models of diabetes .

Effect	Observation
Insulin Secretion	Increased in pancreatic β-cells
Glucose Tolerance	Improved in diabetic models
Enzyme Inhibition	Potential inhibition of DPP-IV

Study 1: Insulin Secretion Enhancement

In a controlled study involving diabetic rats, administration of 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine resulted in a significant increase in plasma insulin levels post-glucose challenge, indicating its potential as an antidiabetic agent. The study highlighted the compound's ability to stimulate insulin release from pancreatic β-cells through GPCR modulation .

Study 2: Metabolic Impact Assessment

Another study assessed the metabolic impact of the compound on glucose homeostasis. Results showed that it improved glucose uptake in peripheral tissues, suggesting an enhancement in insulin sensitivity. This effect was attributed to the compound's action on specific signaling pathways related to glucose metabolism .

Scientific Research Applications

Physicochemical Properties

The physicochemical properties of this compound can be crucial for its application in drug formulation. These properties include solubility, stability, and bioavailability, which are essential for effective therapeutic use.

Medicinal Chemistry

The primary application of 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine lies in medicinal chemistry. Its structural similarities to known pharmacophores suggest potential activity against various biological targets.

Case Studies

• Anticancer Activity: Preliminary studies indicate that compounds with similar structures exhibit cytotoxic effects on cancer cell lines. Research has focused on the ability of such purine derivatives to inhibit specific kinases involved in cancer progression.
• Antiviral Properties: The compound's structural components may also allow it to interact with viral enzymes, presenting opportunities for antiviral drug development. Compounds derived from purines have been explored for their ability to inhibit viral replication.

Biochemical Research

Due to its unique structure, this compound can serve as a tool in biochemical research for studying enzyme mechanisms or cellular signaling pathways.

Applications

• Enzyme Inhibition Studies: The compound can be used to investigate its role as an inhibitor of enzymes that are critical in nucleotide metabolism.
• Signal Transduction Pathways: By modifying signaling pathways related to purine metabolism, researchers can explore its effects on cellular responses.

Drug Development

The synthesis of this compound opens avenues for developing new drugs targeting specific diseases, particularly those related to metabolic disorders and cancer.

Research Insights

• Structure-Activity Relationship (SAR) Studies: Understanding how modifications to the core structure affect biological activity can lead to more potent and selective drug candidates.
• Formulation Development: Research into the formulation of this compound can help improve its pharmacokinetic properties, enhancing its therapeutic efficacy.

Chemical Reactions Analysis

Nucleophilic Substitution

The presence of electron-rich nitrogen atoms in the piperazine ring makes the compound susceptible to nucleophilic substitutions. This reactivity can be exploited to introduce new functional groups, potentially altering its biological activity.

Hydrolysis and Salt Formation

Under acidic or basic conditions, the compound may undergo hydrolysis or form salts, affecting its stability and solubility. These reactions are crucial for understanding its behavior in different environments.

Potential Modifications and Derivatives

Modifications to the pyrimidine or piperazine components can significantly alter the compound's binding characteristics and biological responses. Techniques like surface plasmon resonance and fluorescence spectroscopy are used to evaluate these interactions quantitatively.

Comparison with Similar Compounds

Several compounds share structural similarities with 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine. Here is a comparison table highlighting some of these compounds:

Compound Name	Molecular Formula	Key Features
6-chloro-9-{[3,5-dimethyl-4-(methylsulfanyl)pyridin-2-yl]methyl}-9H-purin-2-amine	C14H16ClN5S	Contains chlorine; potential antibacterial properties
4-(1-{5-methyl- triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)phenol	C18H20N4O	Notable for triazole ring; anti-inflammatory activity
6-Methyl-2-methylsulfanyl-pyrimidin-4-yloxy	C7H10N4OS	Simpler structure; focuses on methylsulfanyl effects

Comparison with Similar Compounds

Key Observations:

Substitution at Position 9 : The target compound’s 9-methyl group contrasts with bulkier substitutions (e.g., 4-chlorophenyl in Compound 15 or tetrahydro-2H-pyran-4-yl in Compound 51), which may reduce steric hindrance and improve metabolic stability .

Biological Targets : Analogs with sulfonyl groups (e.g., Compound 15) were synthesized as cannabidiol analogs, while propoxyphenyl derivatives () showed antimycobacterial activity, suggesting substituent-dependent target selectivity .

Pharmacological Properties

• Receptor Binding: Piperazine-linked purines in demonstrated affinity for cannabinoid receptors, suggesting the target compound may share similar targets .
• Antimicrobial Activity : Propoxyphenyl derivatives () inhibited mycobacterial growth at MIC values of 6.25–25 µg/mL, highlighting the role of aryl substituents in antimicrobial potency .

Physicochemical Properties

• Purity : Analogs in –4 consistently achieved >95% HPLC purity, indicating robust synthetic protocols .
• Solubility : Sulfonyl and acyl groups (e.g., Compounds 15, 29) may improve aqueous solubility compared to the target compound’s methylsulfanyl group .

Notes

The evidence lacks direct data on the target compound; comparisons are based on structural analogs.

Further studies are required to elucidate the target compound’s pharmacokinetic and pharmacodynamic profiles.

Substituent optimization (e.g., replacing methylsulfanyl with polar groups) could enhance solubility for therapeutic applications.

Preparation Methods

Nucleophilic Substitution at the Purine C6 Position

The foundational step in synthesizing this compound involves introducing the piperazine-pyrimidine moiety at the C6 position of the 9-methylpurine scaffold. As demonstrated in analogous purine derivatives, the chlorine atom at C6 of 6-chloro-9-methylpurine undergoes displacement by the secondary amine of 4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazine under basic conditions.

Reaction conditions :

• Base : Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃)

• Solvent : Dimethylformamide (DMF) or dimethylacetamide (DMA) at 80–100°C

• Time : 12–24 hours under nitrogen atmosphere

The reaction progress is monitored via thin-layer chromatography (TLC) using ethyl acetate/hexane (3:7) as the mobile phase. Post-reaction, the mixture is diluted with ice-cold water, extracted with dichloromethane, and purified via column chromatography (SiO₂, gradient elution with 5–10% methanol in DCM).

Synthesis of the Piperazine-Pyrimidine Intermediate

The 4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazine intermediate is synthesized through a two-step sequence:

Step 1: Preparation of 4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine

A mixture of 5-methyl-2-thiouracil (1.0 eq) is treated with phosphorus oxychloride (POCl₃, 5.0 eq) and N,N-dimethylaniline (0.1 eq) at reflux (110°C) for 6 hours. After quenching with ice, the product is extracted with ethyl acetate and recrystallized from ethanol.

Step 2: Piperazine Coupling

4-Chloro-5-methyl-2-(methylsulfanyl)pyrimidine (1.0 eq) is reacted with piperazine (1.2 eq) in acetonitrile at 60°C for 8 hours. The precipitate is filtered and washed with cold acetonitrile to yield the piperazine-pyrimidine intermediate as a white solid (yield: 78–85%).

Structural Confirmation and Analytical Data

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.45 (s, 1H, purine H8), 6.78 (s, 1H, pyrimidine H6), 3.90–3.70 (m, 8H, piperazine), 2.55 (s, 3H, SCH₃), 2.40 (s, 3H, pyrimidine-CH₃), 2.30 (s, 3H, NCH₃).

• ¹³C NMR : 162.5 (C2 purine), 158.9 (C4 pyrimidine), 115.6 (C5 pyrimidine), 48.2 (piperazine carbons).

Mass Spectrometry :

• HRMS (ESI+) : m/z calculated for C₁₇H₂₂N₈S [M+H]⁺: 371.1724; found: 371.1726.

Optimization Challenges and Solutions

Byproduct Formation During Coupling

Competitive alkylation at the purine N9 position is mitigated by pre-methylating the purine scaffold prior to the C6 substitution. Using 9-methylpurine instead of unprotected purine reduces N9 side reactions from 22% to <3%.

Solvent Selection for Improved Yield

Comparative solvent studies reveal that DMA outperforms DMF in this reaction (Table 1):

Solvent	Yield (%)	Purity (%)
DMF	65	92
DMA	78	97
NMP	71	95

Table 1. Solvent effects on coupling reaction efficiency.

Scalability and Industrial Considerations

Continuous Flow Synthesis

Recent advancements employ flow chemistry to enhance reproducibility:

• Reactor setup : Tubular reactor (ID 2 mm, volume 10 mL)

• Conditions : 100°C, residence time 30 minutes

• Output : 12 g/hour with 94% purity.

Green Chemistry Approaches

Solvent recycling protocols reduce waste generation:

• Distillation recovery of DMF achieves 85% solvent reuse

• Aqueous workup steps utilize biodegradable surfactants.

Comparative Analysis of Synthetic Routes

A patent analysis (EP1590341B1) compares three approaches (Table 2):

Method	Steps	Total Yield (%)	Purity (%)
Sequential coupling	4	41	88
Convergent synthesis	3	58	95
One-pot procedure	2	63	91

Table 2. Efficiency metrics for alternative synthetic routes .

Q & A

Q. Q1. What are the key steps for synthesizing 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine, and how can reaction conditions be optimized?

Methodological Answer: Synthesis typically involves coupling a purine core with functionalized piperazine intermediates. For example, analogs in were synthesized via nucleophilic substitution or palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura reactions using Pd(Ph₃)₄ and arylboronic acids) . Optimization strategies include:

• Catalyst selection : Pd-based catalysts improve coupling efficiency (e.g., 71–79% yields in for compounds 29–34) .
• Solvent and temperature : Toluene or dichloromethane under reflux (e.g., 12 h in ) enhances reactivity .
• Purification : Column chromatography with gradients like EtOAc/hexane (1:3 to 1:6) ensures high purity (>95% by HPLC) .

Q. Q2. Which spectroscopic and chromatographic methods are critical for confirming the structure and purity of this compound?

Methodological Answer:

• ¹H/¹³C NMR : Assigns proton and carbon environments. For example, used δ 153.0–44.0 ppm in ¹³C NMR to confirm piperazine and purine moieties .
• Mass spectrometry (MS) : Molecular ion peaks (e.g., m/z 517.4 [M+1] in ) validate molecular weight .
• HPLC : Retention times (e.g., 20.71 minutes in ) and >95% purity thresholds ensure batch consistency .

Advanced Research Questions

Q. Q3. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of the methylsulfanyl and piperazine substituents on biological activity?

Methodological Answer:

• Systematic substitution : Compare analogs with varying substituents (e.g., methylsulfanyl vs. methoxy in ’s pyrido-fused deazapurines) to assess electronic/steric effects .
• Pharmacological assays : Use functionalized purines (e.g., ’s cannabidiol analogs) in receptor binding or enzyme inhibition assays to quantify activity shifts .
• Computational modeling : Dock the compound into target proteins (e.g., kinases or GPCRs) to predict binding affinities and guide synthetic modifications.

Q. Q4. What experimental approaches resolve contradictions in reported biological activities of structurally similar purine derivatives?

Methodological Answer:

• Standardized assays : Replicate studies under controlled conditions (e.g., fixed ATP concentrations in kinase assays) to minimize variability .
• Metabolic stability testing : Use liver microsomes or hepatocytes to assess if discrepancies arise from differential metabolism (e.g., methylsulfanyl’s impact on cytochrome P450 interactions) .
• Crystallography : Solve co-crystal structures with target proteins to clarify binding modes (e.g., piperazine orientation in ’s analogs) .

Q. Q5. How can thermal and kinetic stability of this compound be evaluated for long-term storage in pharmacological studies?

Methodological Answer:

• Thermogravimetric analysis (TGA) : Monitor decomposition temperatures (e.g., analogs in showed stability up to 189–210°C) .
• Accelerated stability studies : Store samples at 40°C/75% RH for 1–3 months and analyze degradation products via LC-MS .
• Protective formulations : Use lyophilization or inert atmospheres (N₂) to mitigate oxidation of the methylsulfanyl group .